Bis(8,8-difluoro-2-azaspiro[4.5]decane); oxalic acid

• IUPAC Name: 8,8-difluoro-2-azaspiro[4.5]decane;oxalic acid
• InChI: InChI=1S/2C9H15F2N.C2H2O4/c2*10-9(11)3-1-8(2-4-9)5-6-12-7-8;3-1(4)2(5)6/h2*12H,1-7H2;(H,3,4)(H,5,6)
• InChI Key: WRUOGZKSNRKCGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC12CCNC2)(F)F.C1CC(CCC12CCNC2)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C20H32F4N2O4
• Molecular Weight: 440.5 g/mol

Description

“Bis(8,8-difluoro-2-azaspiro[4.5]decane); oxalic acid” is a chemical compound with the CAS Number: 2007919-26-6. It has a molecular weight of 440.48 and its IUPAC name is 8,8-difluoro-2-azaspiro [4.5]decane hemioxalate. The compound is a white solid and is stored at room temperature.

Molecular Structure Analysis

The InChI code for “Bis(8,8-difluoro-2-azaspiro[4.5]decane); oxalic acid” is 1S/2C9H15F2N.C2H2O4/c210-9 (11)3-1-8 (2-4-9)5-6-12-7-8;3-1 (4)2 (5)6/h212H,1-7H2; (H,3,4) (H,5,6). This code provides a unique representation of the molecular structure.

Physical And Chemical Properties Analysis

“Bis(8,8-difluoro-2-azaspiro[4.5]decane); oxalic acid” is a white solid with a molecular weight of 440.48. It is stored at room temperature.

Scientific Research Applications

Environmental Persistence and Toxicity

Bisphenol A (BPA) and its analogues, as well as perfluoroalkyl acids like PFOS and PFOA, have been extensively studied for their environmental presence, persistence, and potential toxic effects on humans and wildlife. These compounds are known for their widespread use in industrial and consumer products, leading to significant environmental exposure and contamination concerns. Research has focused on understanding the environmental fate, mechanisms of toxicity, and pathways of exposure to these chemicals, providing a foundation for assessing the impact of similar compounds (Lau et al., 2004).

Endocrine Disruption and Health Impacts

Studies have shown that BPA and its analogues can act as endocrine disruptors, affecting reproductive health, developmental processes, and potentially contributing to obesity and metabolic diseases. The hormonal and obesogenic effects of these compounds, including their presence in food and human matrices, have raised concerns about human exposure and health risks. Research efforts aim to elucidate the hormonal mechanisms and health implications associated with exposure to these chemicals, informing regulatory decisions and public health recommendations (Andújar et al., 2019).

Remediation Techniques

Given the environmental persistence and potential health risks associated with bisphenol compounds and perfluoroalkyl acids, considerable research has been dedicated to developing effective remediation techniques. These include biodegradation, sorption, advanced oxidation processes, and the use of enzyme-based bio-catalytic degradation strategies. Such studies are critical for devising practical solutions to mitigate the impact of these pollutants in the environment, offering insights into the remediation possibilities for similar compounds (Bilal et al., 2019).

Safety and Hazards

The safety information for “Bis(8,8-difluoro-2-azaspiro[4.5]decane); oxalic acid” includes several hazard statements: H302, H315, and H319. The precautionary statements include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501. The compound is labeled with the GHS07 pictogram and the signal word "Warning".

Mechanism of Action

Target of Action

Similar compounds have been used as inhibitors of the vanin-1 enzyme, which plays an important role in metabolism and inflammation .

Mode of Action

It’s known that similar compounds can inhibit specific enzymes, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been shown to impact pathways associated with metabolism and inflammation through their inhibitory effects on the vanin-1 enzyme .

Result of Action

Similar compounds have been shown to exhibit biological activity, suggesting that they may have significant effects at the molecular and cellular levels .